![molecular formula C17H17N3O2S B263152 N-[(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)methyl]-2-(pyridin-2-ylsulfanyl)acetamide](/img/structure/B263152.png)
N-[(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)methyl]-2-(pyridin-2-ylsulfanyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)methyl]-2-(pyridin-2-ylsulfanyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of N-[(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)methyl]-2-(pyridin-2-ylsulfanyl)acetamide is not fully understood. However, it has been suggested that it may inhibit the activity of certain enzymes involved in tumor growth and inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis (programmed cell death) in tumor cells, inhibit tumor growth, and reduce inflammation. Additionally, it has been shown to have a low toxicity profile in vitro and in vivo.
Advantages and Limitations for Lab Experiments
One advantage of using N-[(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)methyl]-2-(pyridin-2-ylsulfanyl)acetamide in lab experiments is its potential as a cancer treatment. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in the lab.
Future Directions
There are several future directions for research on N-[(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)methyl]-2-(pyridin-2-ylsulfanyl)acetamide. One direction is to further investigate its mechanism of action, which may provide insights into its potential applications in cancer treatment and inflammation. Another direction is to explore its potential as a treatment for other diseases, such as neurodegenerative diseases. Additionally, it may be useful to investigate its potential as a drug delivery system for other compounds.
Synthesis Methods
The synthesis of N-[(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)methyl]-2-(pyridin-2-ylsulfanyl)acetamide involves a multi-step process. The first step involves the reaction of 2-amino-3-cyanopyridine with 2-mercaptopyridine in the presence of a base to form 2-(pyridin-2-ylsulfanyl)pyridine. The second step involves the reaction of 2-(pyridin-2-ylsulfanyl)pyridine with 2-bromoacetyl chloride to form 2-(pyridin-2-ylsulfanyl)acetamide. The final step involves the reaction of 2-(pyridin-2-ylsulfanyl)acetamide with 2-oxo-1,2,3,4-tetrahydroquinoline in the presence of a base to form this compound.
Scientific Research Applications
N-[(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)methyl]-2-(pyridin-2-ylsulfanyl)acetamide has been extensively studied for its potential applications in various fields of scientific research. It has been shown to exhibit anti-tumor activity in vitro and in vivo, making it a promising candidate for cancer treatment. Additionally, it has been shown to have anti-inflammatory properties, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis.
properties
Molecular Formula |
C17H17N3O2S |
---|---|
Molecular Weight |
327.4 g/mol |
IUPAC Name |
N-[(2-oxo-3,4-dihydro-1H-quinolin-6-yl)methyl]-2-pyridin-2-ylsulfanylacetamide |
InChI |
InChI=1S/C17H17N3O2S/c21-15-7-5-13-9-12(4-6-14(13)20-15)10-19-16(22)11-23-17-3-1-2-8-18-17/h1-4,6,8-9H,5,7,10-11H2,(H,19,22)(H,20,21) |
InChI Key |
IDZOAYPMUKCWDE-UHFFFAOYSA-N |
SMILES |
C1CC(=O)NC2=C1C=C(C=C2)CNC(=O)CSC3=CC=CC=N3 |
Canonical SMILES |
C1CC(=O)NC2=C1C=C(C=C2)CNC(=O)CSC3=CC=CC=N3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.